N,N'-(1,2-ethynediyldi-2,1-phenylene)bis(2-fluorobenzamide)

• IUPAC Name: 2-fluoro-N-[2-[2-[2-[(2-fluorobenzoyl)amino]phenyl]ethynyl]phenyl]benzamide
• InChI: InChI=1S/C28H18F2N2O2/c29-23-13-5-3-11-21(23)27(33)31-25-15-7-1-9-19(25)17-18-20-10-2-8-16-26(20)32-28(34)22-12-4-6-14-24(22)30/h1-16H,(H,31,33)(H,32,34)
• InChI Key: LOMAQJXWYXIMTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#CC2=CC=CC=C2NC(=O)C3=CC=CC=C3F)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C28H18F2N2O2
• Molecular Weight: 452.4 g/mol

Description

N,N'-(1,2-ethynediyldi-2,1-phenylene)bis(2-fluorobenzamide), commonly known as EFBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EFBA is a type of amide compound that possesses unique properties, which make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of EFBA is not fully understood. However, it is believed that EFBA interacts with proteins through hydrogen bonding and van der Waals interactions. EFBA has been shown to bind to the hydrophobic pockets of proteins, which can affect their function.
Biochemical and physiological effects:
EFBA has been shown to have various biochemical and physiological effects. It has been shown to affect the function of membrane proteins, which can lead to changes in cellular signaling pathways. EFBA has also been shown to have an effect on the structure of proteins, which can affect their stability and function.

Advantages and Limitations for Lab Experiments

EFBA has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it suitable for use in live cell imaging experiments. EFBA is also highly fluorescent, which makes it suitable for use in imaging techniques. However, EFBA has some limitations. It has a relatively short half-life, which can limit its use in long-term experiments. EFBA also has limited solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on EFBA. One area of research could be to explore the potential of EFBA as a therapeutic agent. EFBA has been shown to have an effect on cellular signaling pathways, which could make it a potential candidate for the treatment of certain diseases. Another area of research could be to explore the potential of EFBA as a tool for studying protein-protein interactions and protein-ligand interactions. EFBA's unique fluorescent properties make it suitable for use in imaging techniques, which could be used to study the dynamics of these interactions. Finally, future research could focus on developing new derivatives of EFBA with improved properties, such as increased solubility and longer half-life.
In conclusion, EFBA is a chemical compound with unique properties that make it suitable for use in scientific research. Its applications in protein-protein interactions, protein-ligand interactions, and live cell imaging make it a valuable tool for studying cellular processes. Further research on EFBA could lead to the development of new therapeutic agents and improved imaging techniques.

Synthesis Methods

EFBA can be synthesized through a series of chemical reactions. The synthesis process involves the reaction of 2-fluorobenzoyl chloride with 1,2-phenylenediamine in the presence of a base catalyst. The reaction produces N-(2-fluorobenzoyl)-1,2-phenylenediamine, which is then reacted with acetylene to produce EFBA.

Scientific Research Applications

EFBA has various applications in scientific research. It has been used as a fluorescent probe to study protein-protein interactions and protein-ligand interactions. EFBA has also been used as a tool to study the dynamics of membrane proteins. Its unique fluorescent properties make it suitable for use in imaging techniques such as fluorescence resonance energy transfer (FRET) and fluorescence correlation spectroscopy (FCS).